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Compound of Interest

Compound Name: Raf265

Cat. No.: B1314548

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of
Raf265 (also known as CHIR-265) in cell culture experiments. Raf265 is a potent and orally
bioavailable multi-kinase inhibitor targeting key signaling pathways involved in cancer cell
proliferation and angiogenesis.[1][2][3]

Mechanism of Action

Raf265 is a selective inhibitor of both B-Raf and C-Raf kinases, including the oncogenic B-Raf
V600E mutant.[4][5] It also potently inhibits Vascular Endothelial Growth Factor Receptor 2
(VEGFR2).[4][6][7] By targeting these kinases, Raf265 disrupts the Ras/Raf/MEK/ERK
signaling pathway, which is frequently hyperactivated in various cancers, leading to reduced
tumor cell growth and induction of apoptosis.[6][7] Its inhibition of VEGFR2 also interferes with
tumor angiogenesis.[6][7]

Below is a diagram illustrating the primary signaling pathways targeted by Raf265.
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Raf265 Mechanism of Action
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Diagram 1: Raf265 inhibits the Ras/Raf/MEK/ERK and VEGFR2 signaling pathways.
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Quantitative Data

The following tables summarize the in vitro inhibitory activity of Raf265 against various kinases
and cancer cell lines.

Table 1: Kinase Inhibitory Activity of Raf265

Target Kinase IC50 | EC50 Assay Type
B-Raf 3-60 nM Cell-free
B-Raf (V600E) 3-60 nM Cell-free
C-Raf 3-60 nM Cell-free
VEGFR2 30 nM (EC50) Cell-free

Data sourced from[4][8]

Table 2: Cellular Activity of Raf265 in Cancer Cell Lines

Cell Line Cancer Type Parameter Value (pM)
A375M Melanoma IC50 0.14

HT29 Colorectal Cancer IC20 1-3

HT29 Colorectal Cancer IC50 5-10
MDAMB231 Breast Cancer IC20 1-3
MDAMB231 Breast Cancer IC50 5-10

A549 Lung Cancer IC20 1

HCT116 Colorectal Cancer IC20 1

Data sourced from[4][9][10]

Experimental Protocols
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Materials
o Raf265 powder (CAS: 927880-90-8)

o Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile microcentrifuge tubes

 Sterile serological pipettes and pipette tips

e \ortex mixer

e Cell culture medium appropriate for the cell line of interest
o Fetal Bovine Serum (FBS)

 Penicillin-Streptomycin solution

» Biosafety cabinet

Incubator (37°C, 5% CO2)

Protocol for Preparation of Raf265 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Raf265 in DMSO.
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Workflow for Raf265 Stock Solution Preparation
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Diagram 2: A step-by-step workflow for preparing Raf265 stock solution.
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e Calculate the required amount of Raf265: The molecular weight of Raf265 is 518.41 g/mol .
[2][4] To prepare a 10 mM stock solution, weigh out 5.18 mg of Raf265 powder.

» Dissolution: In a sterile microcentrifuge tube, add the appropriate volume of DMSO to the
weighed Raf265 powder. For 5.18 mg of Raf265, add 1 mL of DMSO to achieve a 10 mM
concentration.

o Ensure complete dissolution: Vortex the solution thoroughly. If necessary, use a sonicator to
ensure the compound is completely dissolved. A clear solution should be obtained.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
long-term storage (up to 3 years as a powder, and for months in DMSO).[2] For use within
one month, the solution can be stored at -20°C.[8]

Note: Use fresh, anhydrous DMSO as moisture can reduce the solubility of Raf265.[4]

Protocol for Treating Cells with Raf265

This protocol outlines the steps for diluting the Raf265 stock solution and treating cells in
culture.

e Thaw the stock solution: Thaw a single aliquot of the 10 mM Raf265 stock solution at room
temperature.

e Prepare intermediate dilutions (if necessary): Depending on the desired final concentration, it
may be necessary to prepare one or more intermediate dilutions of the stock solution in cell
culture medium.

» Prepare final working concentrations: Dilute the stock or intermediate solution directly into
the cell culture medium to achieve the desired final concentrations for your experiment (e.g.,
0.1 uM to 10 uM).[4] It is crucial to ensure that the final concentration of DMSO in the cell
culture medium is low (typically < 0.1%) to avoid solvent-induced cytotoxicity. A vehicle
control (medium with the same final concentration of DMSO) should always be included in
experiments.
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e Cell Treatment: Remove the existing medium from the cultured cells and replace it with the
medium containing the desired concentration of Raf265.

 Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours)
under standard cell culture conditions (37°C, 5% CO2).

Example: Cell Viability (MTT) Assay Protocol

This protocol is an example of how to use prepared Raf265 in a common cell-based assay.

o Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10”4 cells per well in 200 pL of
medium.[4][10]

o Cell Adherence: Allow the cells to adhere and grow for 24 hours in a 37°C, 5% CO2
incubator.

o Treatment: Prepare serial dilutions of Raf265 in cell culture medium to achieve final
concentrations ranging from 0.1 to 10 uM.[10] Remove the old medium from the wells and
add 200 pL of the medium containing the different concentrations of Raf265. Include a
vehicle control (DMSO) and an untreated control.

e Incubation: Incubate the plate for 48 hours.[4][10]

e MTT Addition: Add 20 pL of a 5 mg/mL MTT solution in PBS to each well and incubate for 4
hours.[4][10]

e Formazan Solubilization: Carefully remove the supernatant and add 200 pL of DMSO to
each well to dissolve the formazan crystals.[4][10]

o Absorbance Measurement: Measure the absorbance at 595 nm using a plate reader.[4][10]
The data can then be used to calculate cell viability as a percentage of the control and to
determine IC50 values.

Safety Precautions

Raf265 is a potent bioactive compound. Standard laboratory safety practices should be
followed. Wear appropriate personal protective equipment (PPE), including a lab coat, gloves,
and safety glasses, when handling the compound. All work should be conducted in a well-
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ventilated area or a chemical fume hood. Refer to the Material Safety Data Sheet (MSDS) for
complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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